Cas no 21963-27-9 (2(5H)-Furanone, 4-propyl-)

• Product Name: 2(5H)-Furanone, 4-propyl-
• CAS No: 21963-27-9
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 4733659
• PubChem ID: 12224253
• Update Time: 2025-05-24

2(5H)-Furanone, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 4-propyl-
• 4-Propylfuran-2(5H)-one

• Inchi： 1S/C7H10O2/c1-2-3-6-4-7(8)9-5-6/h4H,2-3,5H2,1H3
• InChI Key： KSUAOJBVUIYHSM-UHFFFAOYSA-N
• SMILES： O1C(C=C(C1)CCC)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 2(5H)-Furanone, 4-propyl-

2(5H)-Furanone, 4-propyl- (CAS No. 21963-27-9): A Comprehensive Overview

2(5H)-Furanone, 4-propyl-, also known by its CAS registry number 21963-27-9, is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of γ,δ-lactones, specifically the furanone family, and is characterized by its unique structural features and diverse applications. In recent years, advancements in synthetic methodologies and an increased understanding of its chemical properties have further solidified its importance in both academic research and industrial settings.

The molecular structure of 2(5H)-Furanone, 4-propyl- consists of a five-membered lactone ring with a propyl group attached at the 4-position. This arrangement imparts the compound with distinctive chemical reactivity and physical properties. The lactone ring, formed by the esterification of a hydroxyl group with a carboxylic acid group within the same molecule, contributes to its stability and solubility characteristics. Recent studies have explored the influence of substituents on the electronic properties of furanones, shedding light on their potential for use in advanced materials and pharmaceuticals.

One of the most notable aspects of 2(5H)-Furanone, 4-propyl- is its wide range of applications across different industries. In the food industry, it is recognized as a naturally occurring compound with a pleasant flavor profile, often used as a flavor enhancer or masking agent in food formulations. Its ability to interact with taste receptors has been extensively studied, with researchers exploring its role in modulating taste perception in both humans and animals.

In the field of cosmetics and personal care products, 2(5H)-Furanone, 4-propyl- has been investigated for its potential as a fragrance ingredient due to its pleasant aroma. Recent research has focused on optimizing its extraction methods from natural sources and improving its stability under various environmental conditions. Additionally, this compound has shown promise in the development of bio-based plastics and biodegradable materials, owing to its ability to participate in polymerization reactions under specific conditions.

The synthesis of 2(5H)-Furanone, 4-propyl- has been a topic of interest for chemists due to its structural complexity. Traditional methods involve multi-step reactions that often require harsh conditions and expensive reagents. However, recent advancements in catalytic chemistry have enabled more efficient and sustainable synthesis pathways. For instance, researchers have successfully employed enzymatic catalysis to achieve higher yields and better selectivity in the production of this compound.

From an environmental standpoint, 2(5H)-Furanone, 4-propyl- exhibits favorable biodegradation properties, making it an attractive candidate for eco-friendly applications. Studies have demonstrated that it can be effectively degraded by microorganisms under aerobic conditions, reducing its environmental footprint compared to traditional synthetic compounds.

In conclusion, 2(5H)-Furanone, 4-propyl- (CAS No. 21963-27-9) stands out as a multifaceted compound with significant potential across various sectors. Its unique chemical properties, coupled with ongoing research into its applications and synthesis methods, ensure that it will remain a focal point for scientific innovation in the coming years.